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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of chromium chloride hydroxide (CAS

14982-80-0), a compound of growing interest in catalysis and with potential applications in

pharmacology. This document consolidates key information on its chemical and physical

properties, provides detailed experimental protocols for its synthesis and characterization, and

explores its role in biological signaling pathways, particularly in the context of insulin signal

transduction. All quantitative data is presented in structured tables for clarity and comparative

analysis. Furthermore, logical and experimental workflows are visualized using DOT language

diagrams to facilitate a deeper understanding of the underlying processes.

Introduction
Chromium chloride hydroxide, also known as basic chromium chloride, is an inorganic

compound with the general formula CrCl(OH)₂. However, it often exists in more complex forms,

such as Cr₅(OH)₆Cl₉·12H₂O.[1][2] It is recognized for its applications as a catalyst and catalyst

precursor in organic synthesis, particularly in olefin polymerization.[3][4] In the biological realm,

as a trivalent chromium (Cr(III)) compound, it is implicated in glucose metabolism and insulin

signaling, making it a subject of interest for research in diabetes and metabolic disorders.[1][5]

[6] This guide aims to provide a comprehensive technical resource for professionals working

with or exploring the potential of this compound.
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Physicochemical Properties
Chromium chloride hydroxide is typically a green powder.[2] Its molecular formula and weight

can vary depending on the degree of hydration and the specific basicity. Two commonly cited

forms are presented in the table below.

Property Value (Form 1) Value (Form 2) Reference(s)

CAS Number 14982-80-0 14982-80-0 [7]

Molecular Formula CrCl₂HO Cr₅(OH)₆Cl₉·12H₂O [2][7]

Molecular Weight 139.91 g/mol 681.1 g/mol [2][7]

Appearance Green Powder Green Powder [2]

Synonyms

Chromic hydroxy

dichloride, Basic

chromium chloride

Chromium hydroxy

chloride
[2][7]

Experimental Protocols
Synthesis of Chromium Chloride Hydroxide
This protocol describes a general method for the synthesis of basic chromium chloride, which

can be adapted to produce chromium chloride hydroxide. The principle involves the controlled

hydrolysis of a chromium(III) chloride solution.

Materials:

Chromium(III) chloride hexahydrate (CrCl₃·6H₂O)

Sodium hydroxide (NaOH) or another suitable base

Distilled water

Reaction vessel with a stirrer and temperature control

pH meter
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Procedure:

Prepare a solution of chromium(III) chloride hexahydrate in distilled water. The concentration

can be adjusted based on the desired final product characteristics.

Heat the solution to a controlled temperature, typically in the range of 60-80°C, with

continuous stirring.[2]

Slowly add a solution of sodium hydroxide dropwise to the chromium chloride solution. The

rate of addition should be carefully controlled to manage the hydrolysis process.

Monitor the pH of the reaction mixture continuously. The final pH will influence the basicity

and composition of the resulting chromium chloride hydroxide.

After the desired pH is reached, continue stirring the mixture at the set temperature for a

specified period to allow for the completion of the reaction and aging of the precipitate.

Cool the mixture to room temperature.

The resulting green precipitate of chromium chloride hydroxide is then collected by filtration.

Wash the precipitate with distilled water to remove any unreacted salts.

Dry the final product in an oven at a suitable temperature (e.g., 60-80°C) until a constant

weight is achieved.

Experimental Workflow for Synthesis:
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Caption: Workflow for the synthesis of Chromium Chloride Hydroxide.
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Characterization Protocols
Objective: To determine the crystalline structure and phase purity of the synthesized chromium

chloride hydroxide.

Instrument: Powder X-ray Diffractometer

Procedure:

Grind a small sample of the dried chromium chloride hydroxide to a fine powder using an

agate mortar and pestle.

Mount the powdered sample onto a sample holder.

Place the sample holder in the diffractometer.

Set the instrument parameters, typically using Cu Kα radiation. The scanning range (2θ) and

step size should be chosen to cover the expected diffraction peaks for chromium

compounds. A common range is 10-80° with a step size of 0.02°.

Run the XRD scan.

Analyze the resulting diffractogram by comparing the peak positions and intensities to

standard diffraction patterns from databases such as the Joint Committee on Powder

Diffraction Standards (JCPDS) or the Crystallography Open Database (COD) to identify the

crystalline phases present.[8][9][10]

Objective: To study the thermal stability and decomposition of chromium chloride hydroxide,

including the loss of water of hydration and other volatile components.[11][12]

Instrument: Thermogravimetric Analyzer

Procedure:

Accurately weigh a small amount of the dried sample (typically 5-10 mg) into a TGA crucible

(e.g., alumina or platinum).

Place the crucible in the TGA furnace.
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Set the experimental conditions:

Temperature Program: Heat the sample from room temperature to a final temperature

(e.g., 800-1000°C) at a constant heating rate (e.g., 10°C/min).

Atmosphere: Use an inert atmosphere (e.g., nitrogen or argon) or an oxidative atmosphere

(e.g., air), depending on the desired information.

Run the TGA experiment.

The resulting TGA curve will show weight loss as a function of temperature. Analyze the

curve to identify the temperatures at which decomposition events occur and the percentage

of weight loss associated with each step. This can provide information on the water content

and the decomposition pathway of the compound.

Objective: To identify the functional groups present in the chromium chloride hydroxide

molecule, such as O-H and Cr-O bonds.[13][14][15][16]

Instrument: Fourier-Transform Infrared Spectrometer, often with an Attenuated Total

Reflectance (ATR) accessory.

Procedure:

Ensure the sample is dry.

If using an ATR accessory, place a small amount of the powdered sample directly onto the

ATR crystal.

If preparing a KBr pellet, mix a small amount of the sample with dry potassium bromide (KBr)

powder and press it into a transparent pellet.

Place the sample (or ATR unit) in the FTIR spectrometer.

Record the infrared spectrum over a typical range of 4000-400 cm⁻¹.

Analyze the resulting spectrum to identify characteristic absorption bands. For chromium

chloride hydroxide, look for broad bands in the region of 3000-3600 cm⁻¹ corresponding to
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O-H stretching vibrations of water and hydroxide groups, and bands in the lower frequency

region (below 1000 cm⁻¹) associated with Cr-O and Cr-Cl stretching vibrations.

Applications and Quantitative Data
Catalysis in Olefin Polymerization
Chromium chloride hydroxide serves as a precursor for highly active catalysts in the

polymerization of olefins, such as ethylene and 1-octene.[3][4][17][18][19][20]

Catalyst
System

Monomer

Catalytic
Activity (kg
polymer / g Cr
/ hr)

Selectivity Reference(s)

CrCl₂(OH)

treated with

Me₃SiCl

1-octene 6600 75% for 1-octene [3]

Chromium(III)

monochloroaceta

te / DEAC

Ethylene 1.768
High-density

polyethylene
[4]

Biological Activity and Signaling Pathways
As a trivalent chromium compound, chromium chloride hydroxide is expected to play a role in

glucose metabolism by potentiating the action of insulin.[1][5][6] While direct studies on the

specific CAS number 14982-80-0 are limited in this context, the general mechanism for Cr(III)

compounds is well-documented and is believed to involve the insulin signaling pathway.[5][6]

[21]

The proposed mechanism involves the enhancement of insulin receptor kinase activity.[5][6]

[21] Upon insulin binding to its receptor, the receptor's intracellular kinase domains are

activated, leading to autophosphorylation and the subsequent phosphorylation of downstream

signaling proteins such as Insulin Receptor Substrate 1 (IRS-1).[1][5][6][21] Phosphorylated

IRS-1 then acts as a docking site for other signaling molecules, including Phosphoinositide 3-

kinase (PI3K), which in turn activates a cascade leading to the translocation of glucose

transporter 4 (GLUT4) to the cell membrane, facilitating glucose uptake into the cell.[5]
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Chromium(III) is thought to amplify this signaling cascade, leading to improved glucose

tolerance and insulin sensitivity.[5][6]

Insulin Signaling Pathway Potentiated by Chromium(III):
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Caption: Role of Chromium(III) in the Insulin Signaling Pathway.
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Safety and Handling
Chromium chloride hydroxide is classified as a hazardous substance.[2] It is harmful if

swallowed or in contact with skin, and can cause skin irritation and serious eye damage.[7]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood to avoid inhalation of dust.

Conclusion
Chromium chloride hydroxide (CAS 14982-80-0) is a versatile compound with established

applications in catalysis and potential for further research in the biomedical field. This technical

guide has provided a consolidated resource covering its fundamental properties, detailed

experimental protocols for its synthesis and characterization, and an overview of its biological

significance. The presented data and workflows are intended to support researchers and

professionals in their work with this compound, fostering further investigation into its properties

and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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